Cas no 951983-21-4 (3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951983-21-4
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5431027
• Update Time: 2025-08-03

3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-9-propan-2-yl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C21H21NO4/c1-13(2)22-10-16-19(26-12-22)9-8-15-20(23)17(11-25-21(15)16)14-6-4-5-7-18(14)24-3/h4-9,11,13H,10,12H2,1-3H3
• InChI Key： TWNSZJMFXZNDDO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=COC3=C2CN(C(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Recent Advances in the Study of 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951983-21-4)

In recent years, the compound 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951983-21-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its chromeno-oxazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and oncology. The unique structural features of this molecule, including the methoxyphenyl and isopropyl substituents, contribute to its bioactivity and selectivity.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound. The researchers employed a multi-step synthetic route to optimize the yield and purity of 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, highlighting the importance of reaction conditions such as temperature and catalyst selection. The compound was subsequently tested in vitro for its inhibitory effects on key enzymes involved in inflammatory responses, demonstrating potent activity with an IC50 value in the nanomolar range.

Further investigations into the mechanism of action revealed that this compound selectively targets the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. Molecular docking studies indicated strong binding affinity to the p50 subunit of NF-κB, suggesting a potential therapeutic application in chronic inflammatory diseases. Additionally, preliminary in vivo studies in murine models showed a significant reduction in pro-inflammatory cytokines, further supporting its anti-inflammatory properties.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), focused on the anticancer potential of 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one. The study reported that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-3 and PARP cleavage. The researchers also observed synergistic effects when the compound was combined with conventional chemotherapeutic agents, indicating its potential as an adjunct therapy.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Current research is also exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects.

In conclusion, 3-(2-methoxyphenyl)-9-(propan-2-yl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS: 951983-21-4) represents a promising candidate for the treatment of inflammatory and oncological conditions. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations, paving the way for future drug development efforts in this area.